N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-1-(2,4-dichlorophenyl)ethylideneamino]-3-hydroxybenzamide
• InChI: InChI=1S/C15H12Cl2N2O2/c1-9(13-6-5-11(16)8-14(13)17)18-19-15(21)10-3-2-4-12(20)7-10/h2-8,20H,1H3,(H,19,21)/b18-9+
• InChI Key: LPSDUNUAVPMVQJ-GIJQJNRQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)O)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=CC=C1)O)/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H12Cl2N2O2
• Molecular Weight: 323.2 g/mol

Description

N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide, also known as DCEBH, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of hydrazone derivatives and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes and inhibiting their metabolic pathways.
Biochemical and Physiological Effects:
N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been shown to have various biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to their death. It has also been shown to inhibit the activity of various enzymes and proteins involved in bacterial and fungal metabolism, leading to their death. In addition, N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide in lab experiments is its low toxicity and high stability. It is also relatively easy to synthesize and purify, making it a cost-effective compound to use in research. However, one of the limitations of using N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide is its limited solubility in water, which may affect its bioavailability in vivo. In addition, the mechanism of action of N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several future directions for the research on N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide. One direction is to investigate its potential applications in the treatment of various diseases, including cancer, bacterial and fungal infections, and inflammatory diseases. Another direction is to study its potential as a corrosion inhibitor in various industries, including the oil and gas industry. Finally, further research is needed to understand the mechanism of action of N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide and to identify potential targets for its therapeutic applications.
Conclusion:
N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It has been synthesized using different methods and has been studied extensively for its potential applications in medicinal chemistry, materials science, and environmental chemistry. The mechanism of action of N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide is not fully understood, but it has been shown to have various biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several future directions for the research on N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide, including its potential applications in the treatment of various diseases and as a corrosion inhibitor.

Synthesis Methods

N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been synthesized using different methods, including the reaction of 2,4-dichlorobenzaldehyde with 3-hydroxybenzohydrazide in the presence of a catalyst. Another method involves the reaction of 2,4-dichlorobenzaldehyde with 3-hydroxybenzohydrazide in ethanol under reflux conditions. The reaction mixture is then cooled, and the resulting precipitate is filtered and purified. The purity of the compound can be confirmed using various analytical techniques, including NMR and mass spectrometry.

Scientific Research Applications

N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and environmental chemistry. In medicinal chemistry, N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been investigated for its antitumor, antibacterial, and antifungal activities. In materials science, N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been used as a precursor for the synthesis of metal complexes and nanoparticles. In environmental chemistry, N'-[1-(2,4-dichlorophenyl)ethylidene]-3-hydroxybenzohydrazide has been studied for its potential application as a corrosion inhibitor.